Cas no 1492551-50-4 ((4-bromo-1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonamide)

• Product Name: (4-bromo-1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonamide
• CAS No: 1492551-50-4
• MF: C₇H₁₂BrN₃O₂S
• MW: 282.158079147339
• MDL: MFCD21317907
• CID: 5244061
• PubChem ID: 65900838
• Update Time: 2026-03-08

(4-bromo-1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanesulfonamide, 4-bromo-1-ethyl-3-methyl-
• n-(4-Bromo-1-ethyl-3-methyl-1h-pyrazol-5-yl)methanesulfonamide
• (4-bromo-1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonamide

• MDL： MFCD21317907
• Inchi： 1S/C7H12BrN3O2S/c1-3-11-6(4-14(9,12)13)7(8)5(2)10-11/h3-4H2,1-2H3,(H2,9,12,13)
• InChI Key： AKJDQMWGWRCNDE-UHFFFAOYSA-N
• SMILES： N1(CC)C(CS(N)(=O)=O)=C(Br)C(C)=N1

Additional information on (4-bromo-1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonamide

Comprehensive Overview of (4-bromo-1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonamide (CAS No. 1492551-50-4)

(4-bromo-1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonamide is a specialized pyrazole derivative with significant potential in pharmaceutical and agrochemical research. This compound, identified by its CAS number 1492551-50-4, features a unique molecular structure combining a brominated pyrazole core with a methanesulfonamide functional group. Its structural complexity and reactivity make it a valuable intermediate for synthesizing novel bioactive molecules.

The 4-bromo-1-ethyl-3-methyl-1H-pyrazol-5-yl moiety provides a versatile scaffold for further chemical modifications, while the methanesulfonamide group enhances solubility and bioavailability. Researchers are particularly interested in this compound due to its potential applications in developing enzyme inhibitors and receptor modulators. Recent studies suggest possible utility in addressing inflammatory pathways and metabolic disorders, aligning with current pharmaceutical trends toward targeted therapies.

From a synthetic chemistry perspective, CAS 1492551-50-4 demonstrates interesting reactivity patterns. The bromine atom at the 4-position allows for various cross-coupling reactions, while the methyl and ethyl substituents influence the compound's steric and electronic properties. These characteristics make it particularly valuable for structure-activity relationship (SAR) studies in medicinal chemistry programs.

The compound's physicochemical properties have been carefully characterized. It typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Analytical data including HPLC purity, melting point, and spectroscopic profiles (NMR, MS) are routinely provided by suppliers to ensure quality control for research applications.

In the context of current drug discovery trends, (4-bromo-1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonamide aligns with several important research directions. The pharmaceutical industry's growing focus on small molecule therapeutics and fragment-based drug design has increased demand for such specialized building blocks. Additionally, its potential application in cancer research and neurodegenerative disease studies makes it particularly relevant to contemporary medical challenges.

From a commercial perspective, the market for pyrazole derivatives like CAS 1492551-50-4 has shown steady growth. Pharmaceutical companies and research institutions seek such compounds for their high-throughput screening libraries and lead optimization programs. The compound's relative stability and well-characterized properties make it attractive for both academic and industrial research applications.

Quality control measures for 1492551-50-4 typically include rigorous analytical testing to ensure chemical purity and structural integrity. Advanced techniques such as LC-MS and chiral HPLC are often employed to verify the compound's specifications. Researchers should always request certificates of analysis when sourcing this material to guarantee its suitability for sensitive biological assays.

The synthesis of (4-bromo-1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonamide typically involves multi-step organic transformations starting from commercially available pyrazole precursors. Key steps often include halogenation, alkylation, and sulfonamide formation reactions. Process chemists continue to optimize these synthetic routes to improve yields and reduce environmental impact, in line with modern green chemistry principles.

Storage and handling recommendations for this compound emphasize protection from moisture and light exposure. While not classified as hazardous under standard regulations, proper laboratory practices should be followed, including the use of personal protective equipment and adequate ventilation. The compound's material safety data sheet (MSDS) provides detailed guidance for safe laboratory use.

Future research directions for CAS 1492551-50-4 may explore its potential in combinatorial chemistry and drug conjugate development. The compound's versatility suggests possible applications in creating targeted drug delivery systems or biochemical probes. As the scientific community continues to investigate pyrazole-based therapeutics, this particular derivative may gain additional significance in various research domains.

For researchers considering (4-bromo-1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonamide for their projects, several key factors should be evaluated. These include the compound's compatibility with planned reaction conditions, its stability under various pH environments, and its potential biological activity in relevant assay systems. Consulting recent literature and patent databases can provide valuable insights into emerging applications for this chemical entity.